Cas no 2096340-34-8 (4-Fluoro-2-(morpholinomethyl)phenylboronic acid, pinacol ester, HCl)

• Product Name: 4-Fluoro-2-(morpholinomethyl)phenylboronic acid, pinacol ester, HCl
• CAS No: 2096340-34-8
• MF: C₁₇H₂₆BClFNO₃
• MW: 357.655647754669
• MDL: MFCD20529519
• CID: 4636676
• Update Time: 2025-08-04

4-Fluoro-2-(morpholinomethyl)phenylboronic acid, pinacol ester, HCl Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(morpholinomethyl)phenylboronic acid, pinacol ester, HCl
• 4-Fluoro-2-(morpholinomethyl)phenylboronic Acid Pinacol Ester Hydrochloride
• 4-[[5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]morpholine hydrochloride
• SY031695
• 4-Fluoro-2-(morpholinomethyl)phenylboronic acid, pinacol ester hydrochloride
• 4-(5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)morpholine hydrochloride

• MDL： MFCD20529519
• Inchi： 1S/C17H25BFNO3.ClH/c1-16(2)17(3,4)23-18(22-16)15-6-5-14(19)11-13(15)12-20-7-9-21-10-8-20;/h5-6,11H,7-10,12H2,1-4H3;1H
• InChI Key： RGKVMJICBIBFNW-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C(B2OC(C)(C)C(C)(C)O2)C(=C1)CN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 399
• Topological Polar Surface Area: 30.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Fluoro-2-(morpholinomethyl)phenylboronic acid, pinacol ester, HCl

Introduction to 4-Fluoro-2-(morpholinomethyl)phenylboronic acid, pinacol ester, HCl (CAS No. 2096340-34-8)

4-Fluoro-2-(morpholinomethyl)phenylboronic acid, pinacol ester, HCl, with the CAS number 2096340-34-8, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapeutics and novel drug candidates. The presence of both a fluoro substituent and a morpholino group enhances its utility in medicinal chemistry due to the unique electronic and steric properties these functional groups impart.

The pinacol ester form of this boronic acid derivative is particularly favored in applications involving Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. These reactions are widely employed in the construction of complex molecular architectures, making this compound an invaluable tool for drug discovery pipelines. The HCl salt form ensures stability and ease of handling, further solidifying its role as a preferred reagent in both academic and industrial settings.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability in drug candidates. The fluoro group at the para position of the phenyl ring in 4-Fluoro-2-(morpholinomethyl)phenylboronic acid, pinacol ester, HCl contributes to these desirable pharmacokinetic properties. Furthermore, the morpholino moiety provides additional steric hindrance and electronic modulation, which can be fine-tuned to optimize receptor interactions.

Recent studies have highlighted the compound's potential in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its utility in generating novel kinase inhibitors, where the combination of fluorine and morpholine functionalities enhances selectivity over off-target proteins. The boronic acid pinacol ester derivative is particularly useful in constructing heterocyclic scaffolds that mimic natural product structures, a common strategy in drug design.

The pharmaceutical industry has increasingly leveraged boronic acids due to their role as key intermediates in protease inhibition. The Suzuki-Miyaura coupling reaction enabled by this compound allows for the efficient formation of carbon-carbon bonds, facilitating the synthesis of complex molecules with high precision. This capability is especially valuable in generating libraries of compounds for high-throughput screening (HTS), a critical step in identifying lead compounds for further development.

Advances in computational chemistry have further enhanced the utility of 4-Fluoro-2-(morpholinomethyl)phenylboronic acid, pinacol ester, HCl. Molecular modeling studies indicate that the compound's structure optimally fits into active sites of target enzymes, with the fluoro group contributing to hydrogen bonding interactions and the morpholine ring stabilizing charged intermediates during catalysis. These insights have guided medicinal chemists in designing more effective inhibitors with improved pharmacological profiles.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. Key steps include halogenation followed by morpholine functionalization, leading to the formation of the desired boronic ester derivative. The final step involves conversion to the hydrochloride salt to improve solubility and shelf-life. Each step is meticulously optimized to ensure high yields and purity, meeting the stringent requirements of pharmaceutical applications.

In conclusion, 4-Fluoro-2-(morpholinomethyl)phenylboronic acid, pinacol ester, HCl (CAS No. 2096340-34-8) represents a sophisticated tool for modern drug discovery. Its unique structural features make it an excellent candidate for generating novel therapeutic agents with enhanced efficacy and selectivity. As research continues to uncover new applications for organoboron compounds, this compound is poised to remain at the forefront of pharmaceutical innovation.